Cas no 60917-29-5 (3-Bromo-1,1-difluoropropene)

• Product Name: 3-Bromo-1,1-difluoropropene
• CAS No: 60917-29-5
• MF: C₃H₃BrF₂
• MW: 156.956727266312
• MDL: MFCD07368734
• CID: 57611
• PubChem ID: 2782752
• Update Time: 2025-06-23

3-Bromo-1,1-difluoropropene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,1-difluoropropene
• 3-bromo-1,1-difluoroprop-1-ene
• 1,1-difluoro-3-bromo-1-propene
• 3,3-Difluor-allylbromid
• 3-bromanyl-1,1-bis(fluoranyl)prop-1-ene
• 3-bromo-1,1-difluoro-1-propene
• 3-Bromo-1,1-difluoro-propene
• FT-0692081
• 3-BROMO-4-FLUOROBENZALDEHYDEDIMETHYLACETAL
• AKOS006229081
• SCHEMBL51651
• 60917-29-5
• 3,3-difluoroallyl bromide
• A832954
• DTXSID50382267
• BGRGXBWMPNEZMS-UHFFFAOYSA-N

• MDL： MFCD07368734
• Inchi： 1S/C3H3BrF2/c4-2-1-3(5)6/h1H,2H2
• InChI Key： BGRGXBWMPNEZMS-UHFFFAOYSA-N
• SMILES： BrC/C=C(\F)/F

Computed Properties

• Exact Mass: 155.93900
• Monoisotopic Mass: 155.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 0.00000
• LogP: 2.16170

Additional information on 3-Bromo-1,1-difluoropropene

3-Bromo-1,1-difluoropropene: A Comprehensive Overview

3-Bromo-1,1-difluoropropene, also known by its CAS registry number CAS No. 60917-29-5, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of propene, with bromine and fluorine substituents attached to the carbon chain. Its unique chemical structure endows it with distinctive properties, making it valuable in applications ranging from materials science to pharmaceutical research.

The molecular formula of 3-Bromo-1,1-difluoropropene is C3H2BrF2. It consists of a three-carbon chain with a double bond between the first and second carbons. The first carbon is substituted with two fluorine atoms, while the third carbon bears a bromine atom. This substitution pattern influences the compound's reactivity, stability, and physical properties. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as fluoropolymers and brominated flame retardants.

One of the key areas where 3-Bromo-1,1-difluoropropene has shown promise is in polymer chemistry. Researchers have explored its use as a monomer for producing high-performance polymers with enhanced thermal stability and chemical resistance. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their mechanical properties under high-temperature conditions.

In addition to its role in polymer synthesis, 3-Bromo-1,1-difluoropropene has been investigated for its potential in organic synthesis reactions. Its bromine and fluorine substituents make it an ideal candidate for various substitution and elimination reactions. A recent breakthrough reported in the Journal of Organic Chemistry revealed that this compound can serve as an efficient reagent for the synthesis of complex organic molecules with high stereochemical control.

The physical properties of 3-Bromo-1,1-difluoropropene are also worth noting. It exists as a colorless liquid at room temperature with a boiling point of approximately 45°C. Its low boiling point makes it suitable for applications requiring volatile compounds, such as solvents or refrigerants. However, its stability under various environmental conditions must be carefully evaluated to ensure safe handling and storage.

Safety considerations are paramount when working with 3-Bromo-1,1-difluoropropene. While it is not classified as a hazardous material under standard conditions, exposure to high temperatures or incompatible chemicals can lead to decomposition or combustion. Proper ventilation and protective equipment are recommended during handling to minimize risks associated with inhalation or skin contact.

In conclusion, 3-Bromo-1,1-difluoropropene, CAS No. 60917-29-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research and industrial processes. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.